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Compound of Interest

Compound Name: 5-Methyl-1-hexanol

CAS No.: 70914-20-4

Cat. No.: B7770303

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectral data for 5-Methyl-1-
hexanol, a significant chemical intermediate. The document presents detailed ¹H NMR, ¹³C

NMR, IR, and Mass Spectrometry data in a structured format for easy reference and

comparison. Furthermore, it outlines the experimental protocols for acquiring this data,

ensuring reproducibility and accurate analysis in a laboratory setting.

Structural and Spectral Data Correlation
The combination of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS) provides a powerful toolkit for the unambiguous

identification and structural elucidation of 5-Methyl-1-hexanol. Each technique offers

complementary information about the molecule's atomic composition, functional groups, and

connectivity.
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Caption: Interrelationship of spectroscopic methods for the structural elucidation of 5-Methyl-1-
hexanol.

Quantitative Spectral Data
The following tables summarize the key quantitative data obtained from the ¹H NMR, ¹³C NMR,

IR, and Mass Spectra of 5-Methyl-1-hexanol.

¹H NMR Spectral Data
Chemical Shift
(ppm)

Multiplicity Integration Assignment

3.64 t 2H -CH₂-OH

1.57 - 1.49 m 3H
-CH(CH₃)₂ & -CH₂-

CH₂OH

1.35 - 1.15 m 4H -CH₂-CH₂-CH(CH₃)₂

0.86 d 6H -CH(CH₃)₂
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Solvent: Chloroform-d Reference: Tetramethylsilane (TMS)

¹³C NMR Spectral Data
Chemical Shift (ppm) Carbon Type

63.2 CH₂

38.8 CH₂

32.8 CH₂

27.9 CH

22.6 CH₃

22.5 CH₂

Solvent: Chloroform-d Reference: Tetramethylsilane (TMS)[1]

IR Spectral Data
Wavenumber (cm⁻¹) Description of Vibration

3330 (broad) O-H stretch (alcohol)

2955, 2870 C-H stretch (alkane)

1465 C-H bend (alkane)

1058 C-O stretch (primary alcohol)

Sample Preparation: Neat, capillary cell[2]

Mass Spectrometry Data
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m/z Relative Intensity Proposed Fragment

116 Low [M]⁺ (Molecular Ion)

98 Moderate [M-H₂O]⁺

70 High [M-C₂H₄O]⁺ or [M-C₃H₆]⁺

55 High [C₄H₇]⁺

43 Base Peak [C₃H₇]⁺

Ionization Method: Electron Ionization (EI)

Experimental Protocols
The following are detailed methodologies for the acquisition of the spectral data presented.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Sample Preparation: A solution is prepared by dissolving approximately 10-20 mg of 5-
Methyl-1-hexanol in about 0.6-0.7 mL of a deuterated solvent, such as Chloroform-d

(CDCl₃).[3] The solution is then transferred to a 5 mm NMR tube.[3]

Instrumentation: A standard NMR spectrometer (e.g., 400 or 500 MHz) is used for data

acquisition.

¹H NMR Acquisition: The spectrometer is tuned to the proton frequency. A single-pulse

experiment is typically performed to acquire the ¹H NMR spectrum.

¹³C NMR Acquisition: The spectrometer is tuned to the carbon frequency. A proton-decoupled

experiment is run to obtain a ¹³C NMR spectrum where each unique carbon atom appears as

a single line.

Processing: The acquired Free Induction Decay (FID) is Fourier transformed, phase-

corrected, and baseline-corrected. Chemical shifts are referenced to Tetramethylsilane

(TMS) at 0.00 ppm.

Infrared (IR) Spectroscopy
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Sample Preparation: For a liquid sample like 5-Methyl-1-hexanol, the "neat" technique is

employed.[4] A drop of the pure liquid is placed between two salt plates (e.g., NaCl or KBr) to

form a thin film.[5]

Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

Data Acquisition: A background spectrum of the clean salt plates is first recorded. The

sample is then placed in the instrument's sample holder, and the IR spectrum is acquired.

The instrument measures the absorption of infrared radiation at different wavenumbers.

Processing: The final spectrum is presented as a plot of transmittance or absorbance versus

wavenumber (in cm⁻¹).

Mass Spectrometry (MS)
Sample Introduction: The sample is introduced into the mass spectrometer, often via Gas

Chromatography (GC-MS) for volatile liquids like 5-Methyl-1-hexanol.

Ionization: Electron Ionization (EI) is a common method for this type of molecule. The sample

molecules are bombarded with a high-energy electron beam, causing them to ionize and

fragment.

Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-

charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

Detection: A detector records the abundance of ions at each m/z value.

Data Representation: The output is a mass spectrum, which is a plot of relative ion intensity

versus m/z. The fragmentation pattern is characteristic of the molecule's structure. Alcohols

often undergo α-cleavage and dehydration.[6]

General Workflow for Spectral Analysis
The logical flow from sample preparation to structural confirmation is a systematic process. It

involves careful execution of each spectroscopic experiment and thoughtful interpretation of the

combined data.
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Spectroscopic Analysis Workflow

Sample Preparation (Neat or in Solution)

Data Acquisition (NMR, IR, MS)

 

Data Processing (FT, Baseline Correction, etc.)

 

Spectral Interpretation (Peak Assignment, Fragmentation Analysis)

 

Structure Confirmation (Cross-validation of Data)
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Caption: A generalized workflow for the spectroscopic analysis of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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